Cas no 677713-07-4 (Benzenepropanenitrile, 2,6-dimethyl-b-oxo-)

• Product Name: Benzenepropanenitrile, 2,6-dimethyl-b-oxo-
• CAS No: 677713-07-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD02260825
• CID: 500884
• PubChem ID: 24726819
• Update Time: 2025-04-19

Benzenepropanenitrile, 2,6-dimethyl-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2,6-dimethyl-b-oxo-
• 2,6-Dimethylbenzoylacetonitrile
• 3-(2,6-dimethylphenyl)-3-oxopropanenitrile
• 2,6-Dimethyl-beta-Oxo-Benzenepropanenitrile
• 3-(2,6-dimethylphenyl)-3-oxo-propionitrile
• Benzenepropanenitrile,2,6-dimethyl-b-oxo
• AKOS006277463
• MFCD02260825
• SCHEMBL2088995
• 677713-07-4
• CCB71307
• FT-0604181
• A9069
• DTXSID80645211

• MDL： MFCD02260825
• Inchi： 1S/C11H11NO/c1-8-4-3-5-9(2)11(8)10(13)6-7-12/h3-5H,6H2,1-2H3
• InChI Key： ZRGDABNLAQETGR-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.06
• Boiling Point: 324.7°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.53
• PSA: 40.86000
• LogP: 2.39978